Cas no 1339417-20-7 (5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine)
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine
-
- Inchi: 1S/C7H11N3OS/c8-7-9-6(12-10-7)5-1-3-11-4-2-5/h5H,1-4H2,(H2,8,10)
- InChI Key: WDHZFAPKPRYUSC-UHFFFAOYSA-N
- SMILES: S1C(C2CCOCC2)=NC(N)=N1
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM438386-250mg |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95%+ | 250mg |
$731 | 2023-02-18 | |
| Chemenu | CM438386-500mg |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95%+ | 500mg |
$1139 | 2023-02-18 | |
| Chemenu | CM438386-1g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95%+ | 1g |
$1451 | 2023-02-18 | |
| Enamine | EN300-1251261-0.05g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 0.05g |
$312.0 | 2023-06-08 | |
| Enamine | EN300-1251261-0.1g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 0.1g |
$466.0 | 2023-06-08 | |
| Enamine | EN300-1251261-0.25g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 0.25g |
$666.0 | 2023-06-08 | |
| Enamine | EN300-1251261-0.5g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 0.5g |
$1046.0 | 2023-06-08 | |
| Enamine | EN300-1251261-1.0g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 1g |
$1343.0 | 2023-06-08 | |
| Enamine | EN300-1251261-2.5g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 2.5g |
$2631.0 | 2023-06-08 | |
| Enamine | EN300-1251261-5.0g |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
1339417-20-7 | 95% | 5g |
$3894.0 | 2023-06-08 |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine
Introduction to 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine (CAS No. 1339417-20-7)
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1339417-20-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of an oxane ring in its molecular structure introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.
The molecular structure of 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine consists of a thiadiazole core substituted with an oxan-4-yl group at the 5-position and an amine group at the 3-position. This arrangement contributes to its potential as a bioactive molecule by providing multiple sites for interaction with biological targets. The thiadiazole ring itself is a well-studied scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the oxan-4-yl moiety enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.
In recent years, there has been a growing interest in thiadiazole derivatives due to their versatility and efficacy in various therapeutic applications. Research has demonstrated that modifications to the thiadiazole core can significantly alter its biological profile. For instance, studies have shown that substituents at the 5-position can influence the compound's binding affinity to enzymes and receptors. The amine group at the 3-position provides a site for further functionalization, allowing for the development of more complex derivatives with enhanced pharmacological properties.
One of the most compelling aspects of 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. The oxan-4-yl group can serve as a linker or handle for attaching other functional groups, enabling the creation of novel molecules with tailored biological activities. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new therapeutic agents.
Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been performed on 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine to evaluate its interaction with various biological targets. These studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.
The synthesis of 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.
In addition to its pharmaceutical potential, 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine has shown promise in agricultural research. Derivatives of thiadiazole have been investigated for their herbicidal and fungicidal properties. The oxan ring may contribute to improved environmental compatibility compared to traditional agrochemicals by reducing toxicity and promoting biodegradation.
The chemical properties of 5-(oxan-4-ylyl)-1H-tetrazole, including its stability under various conditions and reactivity with other compounds, make it a versatile intermediate in synthetic chemistry. Its ability to participate in nucleophilic substitution reactions allows for further derivatization into more complex structures. This chemical versatility is particularly valuable in drug discovery pipelines where rapid access to diverse molecular libraries is essential.
Future research on 5-(oxan-ylyl)-1H-tetrazole is likely to focus on expanding its applications in medicinal chemistry and materials science. The development of new synthetic strategies will be crucial for producing derivatives with enhanced biological activity and improved pharmacokinetic profiles. Additionally, exploring its potential as a building block for advanced materials could open up new avenues for innovation.
The role of computational tools in predicting the behavior of such compounds cannot be overstated. Advanced modeling techniques have enabled researchers to predict metabolic pathways and potential side effects before conducting expensive wet lab experiments. This approach not only saves time but also reduces the need for animal testing by providing more accurate predictions.
The growing emphasis on green chemistry principles has also influenced the design of synthetic routes for compounds like 5-(oxan-ylyl)-1H-tetrazole. Efforts are being made to develop processes that minimize waste generation and reduce energy consumption without compromising yield or purity. These sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing.
In conclusion,5-(oxan-ylyl)-1H-tetrazole represents a fascinating compound with significant potential across multiple fields including pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for developing new bioactive molecules while also serving as a model system for studying heterocyclic chemistry. As research continues to uncover new applications and synthetic strategies,1339417-20-7 will undoubtedly remain at forefront scientific innovation.
1339417-20-7 (5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)